Cas no 2138086-10-7 (tert-butyl N-[3-(2-methoxypropanoyl)pyridin-2-yl]carbamate)

• Product Name: tert-butyl N-[3-(2-methoxypropanoyl)pyridin-2-yl]carbamate
• CAS No: 2138086-10-7
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 5807181
• PubChem ID: 165492522
• Update Time: 2025-08-03

tert-butyl N-[3-(2-methoxypropanoyl)pyridin-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2138086-10-7
• tert-butyl N-[3-(2-methoxypropanoyl)pyridin-2-yl]carbamate
• EN300-1145937

• Inchi： 1S/C14H20N2O4/c1-9(19-5)11(17)10-7-6-8-15-12(10)16-13(18)20-14(2,3)4/h6-9H,1-5H3,(H,15,16,18)
• InChI Key： IYZLTXNMTFJWQZ-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC=CN=1)C(C(C)OC)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.14230712g/mol
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.5Ų

Additional information on tert-butyl N-[3-(2-methoxypropanoyl)pyridin-2-yl]carbamate

Professional Introduction to Tert-butyl N-[3-(2-methoxypropanoyl)pyridin-2-yl]carbamate (CAS No. 2138086-10-7)

Tert-butyl N-[3-(2-methoxypropanoyl)pyridin-2-yl]carbamate, with the CAS number 2138086-10-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry due to their ability to act as intermediates in the synthesis of various bioactive molecules.

The molecular structure of tert-butyl N-[3-(2-methoxypropanoyl)pyridin-2-yl]carbamate features a pyridine core substituted with a tert-butyl carbamate group and an acylated side chain containing a 2-methoxypropionic acid moiety. This particular arrangement of functional groups makes it a valuable building block for the development of novel therapeutic agents. The pyridine ring is a common pharmacophore in many drugs, contributing to interactions with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease-related pathways. The compound tert-butyl N-[3-(2-methoxypropanoyl)pyridin-2-yl]carbamate has been explored as a potential intermediate in the synthesis of inhibitors for enzymes involved in inflammatory and metabolic disorders. Its unique structural features allow for fine-tuning of physicochemical properties, such as solubility and metabolic stability, which are critical factors in drug design.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are a family of enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, making them attractive targets for therapeutic intervention. The pyridine moiety in tert-butyl N-[3-(2-methoxypropanoyl)pyridin-2-yl]carbamate provides a suitable platform for designing molecules that can selectively inhibit specific kinases without affecting others.

Recent studies have demonstrated the utility of this compound in the synthesis of potent and selective inhibitors of Janus kinases (JAKs), which are involved in inflammatory responses and autoimmune diseases. By modifying the acyl side chain and the carbamate group, researchers have been able to optimize binding affinity and reduce off-target effects. These findings highlight the importance of tert-butyl N-[3-(2-methoxypropanoyl)pyridin-2-yl]carbamate as a key intermediate in drug discovery efforts aimed at addressing chronic inflammatory conditions.

The synthesis of tert-butyl N-[3-(2-methoxypropanoyl)pyridin-2-yl]carbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These techniques not only enhance synthetic efficiency but also allow for greater flexibility in modifying the structure to meet specific pharmacological requirements.

The pharmacological profile of derivatives derived from tert-butyl N-[3-(2-methoxypropanoyl)pyridin-2-yl]carbamate has been extensively studied in preclinical models. Initial findings suggest that these compounds exhibit promising activity against various disease targets, including cancer and inflammatory disorders. The ability to fine-tune the chemical structure has enabled researchers to develop analogs with improved pharmacokinetic properties, such as enhanced oral bioavailability and prolonged half-life.

In conclusion, tert-butyl N-[3-(2-methoxypropanoyl)pyridin-2-yl]carbamate (CAS No. 2138086-10-7) represents a significant advancement in pharmaceutical chemistry as a versatile intermediate for drug development. Its unique structural features and functional groups make it an ideal candidate for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.